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Compound of Interest

O-(2,4-

Compound Name: Difluorophenyl)hydroxylamine
Hydrochloride

Cat. No.: B13698355

Get Quote
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Molecular Weight, Synthesis, and Application in Medicinal Chemistry

Executive Summary

0O-(2,4-Difluorophenyl)hydroxylamine Hydrochloride is a specialized electrophilic aminating
reagent and synthetic building block used in organic synthesis and medicinal chemistry. It
belongs to the class of O-arylhydroxylamines, which serve as critical "N+" synthons for
constructing C—N bonds in electron-rich substrates.

Critical Disambiguation: Researchers often confuse this compound with O-(2,4-
Difluorobenzyl)hydroxylamine, a structural analog where the oxygen is attached to a benzylic
carbon rather than directly to the phenyl ring. The benzyl analog is a key intermediate in the
synthesis of HIV integrase inhibitors like Dolutegravir. This guide focuses specifically on the
Phenyl derivative (Direct O-Ar bond), which typically functions as a reagent rather than a
scaffold intermediate.
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O-(2,4- 0-(2,4-

Feature Difluorophenyl)hydroxylamin  Difluorobenzyl)hydroxylamin
e e

Structure Ar—O—-NH: Ar—CH2—O—-NH:2

_ Electrophilic Amination Drug Intermediate

Primary Use _
Reagent (Dolutegravir)

Bond Stability Labile N—O bond (Cleavable) Stable Ether Linkage

Chemical Identity & Molecular Weight Analysis[1][2]
[3][4]

Nomenclature and Identifiers[5]

o |[UPAC Name:0-(2,4-Difluorophenyl)hydroxylamine hydrochloride[1]
e CAS Number (Free Base): 197588-24-2[1]
e Common Abbreviation: 2,4-F2-PhONH2-HCI

e Molecular Formula:

Molecular Weight Calculation

The precise molecular weight is critical for stoichiometry in high-precision catalysis.
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Atomic Mass (

Component Element Count Subtotal
g/mol )

Free Base Carbon (C) 6 12.011 72.066

Hydrogen (H) 5 1.008 5.040

Fluorine (F) 2 18.998 37.996

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 1 15.999 15.999

Base MW 145.108

Salt HCI 1 36.461 36.461

Total MW 181.57 g/mol

Physical Properties[1][7]

o Appearance: White to off-white hygroscopic crystalline solid.
e Solubility: Soluble in water, methanol, DMSO; sparingly soluble in dichloromethane.

 Stability: Thermally unstable above 40°C; store at -20°C under inert atmosphere (Ar/Nz2).

Synthetic Methodologies

The synthesis of O-arylhydroxylamines is challenging due to the potential for N-arylation versus
O-arylation. Two primary validated protocols exist.

Method A: Electrophilic Amination of Phenols (Lab
Scale)

This method utilizes 2,4-Difluorophenol as the nucleophile and an electrophilic amine source
such as Mesitylenesulfonyl hydroxylamine (MSH) or O-(2,4-Dinitrophenyl)hydroxylamine
(DPH).

» Deprotonation: 2,4-Difluorophenol is treated with NaH or KOH in DMF at 0°C to generate the
phenoxide.
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e Amination: The phenoxide attacks the nitrogen of the aminating agent (DPH), displacing the
2,4-dinitrophenoxide leaving group.

e Salt Formation: The resulting free amine is trapped with anhydrous HCI in dioxane/ether.

Method B: Pd-Catalyzed Cross-Coupling (Scalable)

For larger scales, a Palladium-catalyzed C-O coupling between 2,4-Difluoro-1-bromobenzene
and N-Hydroxyphthalimide (NHPI) or Ethyl Acetohydroximate is preferred to avoid explosive
aminating reagents.

Protocol:
e Coupling: Aryl bromide + NHPI + Pd(OAc)z/Ligand + Cs2COs

N-(2,4-Difluorophenoxy)phthalimide.

e Hydrazinolysis: The phthalimide protecting group is removed using hydrazine hydrate or
methylhydrazine in ethanol.

 Acidification: Treatment with HCI generates the target hydrochloride salt.

Synthesis Workflow Diagram
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Caption: Dual synthetic pathways for O-(2,4-Difluorophenyl)hydroxylamine HCI: Direct
amination (Top) vs. Pd-Catalysis (Bottom).

Applications in Drug Discovery

The primary utility of O-(2,4-Difluorophenyl)hydroxylamine HCI lies in its ability to act as an
Electrophilic Nitrogen Source.

Electrophilic Amination

Unlike standard amines which are nucleophilic, the O-arylhydroxylamine structure renders the
nitrogen electrophilic due to the leaving group ability of the 2,4-difluorophenoxide anion
(enhanced by the electron-withdrawing fluorine atoms).

e Reaction:

e Substrates: Carbanions (Grignard reagents, Enolates), secondary amines (to form
hydrazines), and thiols.

Synthesis of Heterocycles (Indoles/Benzofurans)

Through the Fischer Indole Synthesis analog or [3,3]-sigmatropic rearrangements, this reagent
can introduce the nitrogen atom into complex heteroaromatic scaffolds utilized in oncology and
virology pipelines.

Mechanism of Action Diagram
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Nucleophile (Nu:)

O-(2,4-Difluorophenyl)hydroxylamine (e.g., Grignard, Enolate)

Transition State
[Nu---NH2---OAr]

4
Aminated Product Leaving Group
(Nu-NH2) (2,4-Difluorophenol)

Click to download full resolution via product page

Caption: Mechanism of electrophilic amination. The 2,4-difluorophenoxy group acts as a stable
leaving group.

Handling, Stability, and Safety

Warning:O-Arylhydroxylamines and their salts are potentially energetic and mutagenic.

o Thermal Stability: The HCI salt is more stable than the free base but can decompose
violently if heated above 100°C. Do not distill.

o Storage: Store at -20°C in a tightly sealed vial under Argon. The compound is hygroscopic;
moisture leads to hydrolysis, releasing corrosive HF and Phenol.

o Toxicology: Treat as a potential mutagen (Ames positive) due to the hydroxylamine moiety.
Use full PPE (gloves, respirator) and handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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